4-(Benzo[d]thiazol-2-ylamino)phenol

• Molecular Formula: C13H10N2OS
• Molecular Weight: 242.30 g/mol
• IUPAC Name: 4-(1,3-benzothiazol-2-ylamino)phenol
• InChI: InChI=1S/C13H10N2OS/c16-10-7-5-9(6-8-10)14-13-15-11-3-1-2-4-12(11)17-13/h1-8,16H,(H,14,15)
• InChI Key: UDMCMTZJPDRNDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC3=CC=C(C=C3)O

Description

4-(Benzo[d]thiazol-2-ylamino)phenol is a useful research compound. Its molecular formula is C13H10N2OS and its molecular weight is 242.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The solution of 2-chlorobenzothiazole (2.47 mL, 20 mmol) and 4-aminophenol (2.18 g, 20.0 mmol) in N-methylpyrrolidone (16 mL) was heated at 160° C. for 7 h. The reaction mixture was quenched with aqueous 2N NaOH and then extracted with EtOAc. The organic layer was washed with 2N NaOH. To the combined aqueous layer was added aqueous 5N HCl until pH 6, then the product was extracted with EtOAc (2×), dried (Na2SO4) and concentrated. The crude product was dissolved in MeOH and treated with SiO2. Chromatography through a Redi-Sep® pre-packed silica gel column (120 g), eluting with a gradient of 0% to 50% EtOAc in hexane, provided 4-(benzo[d]thiazol-2-ylamino)phenol as a tan solid.

Synthesis routes and methods II

Procedure details